Cas no 62470-50-2 (1,3,4-Oxathiazol-2-one, 5,5'-methylenebis-)

1,3,4-Oxathiazol-2-one, 5,5'-methylenebis- structure
62470-50-2 structure
Product Name:1,3,4-Oxathiazol-2-one, 5,5'-methylenebis-
CAS No:62470-50-2
MF:C5H2N2O4S2
MW:218.210378170013
CID:443755
PubChem ID:21387972
Update Time:2025-04-19

1,3,4-Oxathiazol-2-one, 5,5'-methylenebis- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Oxathiazol-2-one, 5,5'-methylenebis-
    • 5-[(2-oxo-1,3,4-oxathiazol-5-yl)methyl]-1,3,4-oxathiazol-2-one
    • DTXSID40612782
    • 5,5'-Methylenedi(2H-1,3,4-oxathiazol-2-one)
    • 62470-50-2
    • Inchi: 1S/C5H2N2O4S2/c8-4-10-2(6-12-4)1-3-7-13-5(9)11-3/h1H2
    • InChI Key: LOXLTYBBRYLIBD-UHFFFAOYSA-N
    • SMILES: S1C(=O)OC(CC2=NSC(=O)O2)=N1

Computed Properties

  • Exact Mass: 217.94566
  • Monoisotopic Mass: 217.94559890g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 128Ų

Experimental Properties

  • PSA: 77.32
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